8-((2-(dimethylamino)ethyl)amino)-7-(4-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-((2-(dimethylamino)ethyl)amino)-7-(4-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H21FN6O2 and its molecular weight is 360.393. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cytotoxic Activity and Anticancer Applications
The synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, incorporating a similar structure to the chemical , has demonstrated potent cytotoxic activity against various cancer cell lines. The introduction of a dimethylaminoethyl group in these compounds has shown to significantly enhance their growth inhibitory properties, with some derivatives exhibiting IC(50) values less than 10 nM against murine P388 leukemia, Lewis lung carcinoma (LLC), and human Jurkat leukemia cell lines. This suggests the potential for the development of novel anticancer agents based on modifications of this purine dione structure (Deady et al., 2003).
Neurodegenerative Disease Treatment
A study on 8-benzyl-substituted tetrahydropyrazino[2,1-f]purinediones, related to the compound in focus, has revealed their efficacy as multitarget drugs for neurodegenerative diseases. These compounds demonstrated potent dual-target-directed antagonistic activities at A1/A2A adenosine receptors and inhibited monoamine oxidases (MAO), highlighting their potential for symptomatic as well as disease-modifying treatments of neurodegenerative diseases. This indicates a promising application of the chemical structure in developing treatments for conditions such as Alzheimer's and Parkinson's diseases (Brunschweiger et al., 2014).
Antimicrobial Applications
Derivatives of 3-methyl-7-(4-fluorobenzyl)-1H-purine-2,6-dione have been synthesized and evaluated for their antibacterial and antifungal activities. Compounds with dimethylaminoethyl groups have shown significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. This suggests the potential of such derivatives in developing new antimicrobial agents (Ghorab et al., 2017).
Sensor Applications
Studies on the photophysical characteristics of derivatives similar to the compound have explored their applications as sensors. The introduction of dimethylaminoethyl groups in these compounds has been shown to impact their fluorescent intensity in response to changes in pH and the presence of metal ions, indicating their potential use in fluorescent sensor applications (Staneva et al., 2020).
Properties
IUPAC Name |
8-[2-(dimethylamino)ethylamino]-7-[(4-fluorophenyl)methyl]-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN6O2/c1-22(2)9-8-19-16-20-14-13(15(25)21-17(26)23(14)3)24(16)10-11-4-6-12(18)7-5-11/h4-7H,8-10H2,1-3H3,(H,19,20)(H,21,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSMKQIPDVATTGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCN(C)C)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.